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Compound of Interest |

3-[(2,6-
Compound Name: Dimethylphenoxy)methyl]-4-
methoxybenzaldehyde

Cat. No.: B187321

In-depth Technical Guide: 3-[(2,6-
Dimethylphenoxy)methyl]-4-
methoxybenzaldehyde

A comprehensive overview of the synthesis, chemical properties, and potential biological
activities of 3-[(2,6-Dimethylphenoxy)methyl]-4-methoxybenzaldehyde for researchers,
scientists, and drug development professionals.

Abstract

3-[(2,6-Dimethylphenoxy)methyl]-4-methoxybenzaldehyde is a complex aromatic aldehyde
with potential applications in medicinal chemistry and organic synthesis. Its structure,
characterized by a methoxybenzaldehyde core linked to a 2,6-dimethylphenoxy group,
suggests a potential for diverse biological activities. This technical guide synthesizes the
currently available information on this compound, focusing on its synthesis and related
structures, to provide a foundation for future research and development. Due to the limited
publicly available data specifically on 3-[(2,6-Dimethylphenoxy)methyl]-4-
methoxybenzaldehyde, this paper also draws insights from structurally similar compounds to
infer potential biological activities and mechanisms of action.
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Introduction

Aromatic aldehydes are a class of organic compounds that serve as crucial intermediates in the
synthesis of pharmaceuticals, agrochemicals, and fragrances. The specific substitutions on the
benzene ring significantly influence their chemical reactivity and biological properties. The
compound 3-[(2,6-Dimethylphenoxy)methyl]-4-methoxybenzaldehyde combines the
structural features of a methoxybenzaldehyde with a sterically hindered dimethylphenoxy
group, suggesting unique properties that warrant investigation. This document aims to provide
a detailed overview of this compound for researchers and professionals in the field of drug
discovery.

Synthesis and Chemical Properties

The synthesis of 3-[(2,6-Dimethylphenoxy)methyl]-4-methoxybenzaldehyde would likely
involve a multi-step process, leveraging established organic chemistry reactions. A plausible
synthetic route could start from a suitably substituted methoxybenzaldehyde and a phenolic
compound. Key reactions in such a synthesis would likely include electrophilic aromatic
substitution or nucleophilic addition reactions. Precise control of reaction conditions such as
temperature, pH, and reaction time would be critical to achieve optimal yields and purity.

While specific experimental data for the target compound is not readily available, the synthesis
of related compounds provides a useful reference. For instance, the synthesis of various p-
methoxybenzaldehyde derivatives has been extensively documented, often utilizing p-
hydroxybenzaldehyde as a starting material followed by methylation.[1][2]

General Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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